Cas no 1185320-13-1 (N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride)

• Product Name: N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride
• CAS No: 1185320-13-1
• MF: C₁₁H₂₀ClN₅
• MW: 257.763000488281
• MDL: MFCD12547735
• CID: 1039573
• PubChem ID: 45787123
• Update Time: 2025-05-26

N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride
• AK104682
• ANW-71092
• CTK8C4123
• KB-57372
• MolPort-021-795-582
• N,N-Dimethyl-N'-piperidin-4-yl-pyrimidine-4,6-diamine hydrochloride
• 4-N,4-N-dimethyl-6-N-piperidin-4-ylpyrimidine-4,6-diamine;hydrochloride
• N,N-DiMethyl-N'-piperidin-4-yl-pyriMidine-4,6-diaMine hydrochloride, 98+% C11H20ClN5, MW: 257.76
• DB-343774
• 1185320-13-1
• DTXSID90671607
• AKOS015941479
• N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diaminehydrochloride
• N~4~,N~4~-Dimethyl-N~6~-(piperidin-4-yl)pyrimidine-4,6-diamine--hydrogen chloride (1/1)

• MDL： MFCD12547735
• Inchi： 1S/C11H19N5.ClH/c1-16(2)11-7-10(13-8-14-11)15-9-3-5-12-6-4-9;/h7-9,12H,3-6H2,1-2H3,(H,13,14,15);1H
• InChI Key： MUYDOGMGYREYKO-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)NC1C=C(N=CN=1)N(C)C

Computed Properties

• Exact Mass: 257.1407234g/mol
• Monoisotopic Mass: 257.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride

N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride

N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride, with the CAS number 1185320-13-1, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and pharmacological properties.

The pyrimidine ring in N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride serves as a central scaffold, with two amino groups at positions 4 and 6. The N4 position is substituted with two methyl groups, while the N6 position is connected to a piperidin-4-yl group. This substitution pattern not only enhances the compound's stability but also imparts specific interactions that are crucial for its biological activity. The hydrochloride salt form further ensures optimal solubility and bioavailability, making it suitable for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, investigations into its role as an inhibitor of specific kinases have revealed its potential to suppress tumor growth and metastasis. Additionally, its anti-inflammatory properties have been explored in preclinical models, demonstrating its efficacy in reducing oxidative stress and inflammatory cytokine production.

The synthesis of N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize yield and purity. These methods not only enhance the efficiency of the synthesis but also align with current trends toward sustainable chemical processes.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, making it an ideal candidate for oral administration. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity, which are critical factors for its potential translation into clinical settings. Furthermore, its ability to cross the blood-brain barrier has opened avenues for exploring its applications in central nervous system disorders.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions at the molecular level. Docking studies have revealed key residues in target proteins that are critical for binding affinity, providing insights into structure-based drug design strategies. These findings have been corroborated by experimental data from biochemical assays, further validating the compound's potential as a lead molecule in drug discovery.

In conclusion, N4,N4-Dimethyl-N6-(piperidin-4-yl)pyrimidine-4,6-diamine hydrochloride represents a cutting-edge advancement in the field of pyrimidine derivatives. Its unique chemical structure, coupled with promising biological activities and favorable pharmacokinetic profiles, positions it as a valuable asset in the development of innovative therapeutic agents. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to make significant contributions to modern medicine.